Cas no 941971-39-7 (2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide)

• Product Name: 2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide
• CAS No: 941971-39-7
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5502420
• Update Time: 2025-10-28

2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylsulfanylphenyl)-N-(4-methoxy-2-nitrophenyl)acetamide
• 2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide

• Inchi： 1S/C17H18N2O4S/c1-3-24-14-7-4-12(5-8-14)10-17(20)18-15-9-6-13(23-2)11-16(15)19(21)22/h4-9,11H,3,10H2,1-2H3,(H,18,20)
• InChI Key： ZRNADPDOBWIUCH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1[N+]([O-])=O)(=O)CC1=CC=C(SCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide

2-4-(Ethylsulfanyl)Phenyl-N-(4-Methoxy-2-Nitrophenyl)Acetamide: A Comprehensive Overview

The compound 2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide, identified by the CAS registry number CAS No. 941971-39-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide comprises a phenyl ring substituted with an ethylsulfanyl group at the 4-position and an acetamide group attached to another phenyl ring, which itself is substituted with a methoxy group at the 4-position and a nitro group at the 2-position. This intricate arrangement of functional groups contributes to its diverse chemical reactivity and biological interactions. Recent studies have highlighted its potential as a precursor in drug design, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the ethylsulfanyl-substituted phenol derivative. This intermediate is then subjected to acetylation reactions to introduce the acetamide group. The final product is obtained through careful purification steps to ensure high purity and stability. Researchers have optimized these synthetic routes, incorporating green chemistry principles to minimize environmental impact while maintaining high yields.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and molecular interactions of CAS No. 941971-39-7. These studies have revealed that the compound exhibits strong π-conjugation effects due to the presence of aromatic rings and electron-withdrawing groups like nitro and methoxy substituents. Such properties make it a valuable candidate for applications in materials science, particularly in the development of advanced polymers and electronic materials.

In the field of pharmacology, 2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide has shown promise as a lead compound for drug discovery. Preclinical studies indicate that it possesses potent anti-inflammatory and antioxidant activities, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate key enzyme activities suggests potential applications in oncology, where targeted therapies are increasingly sought after.

The environmental impact of this compound has also been a focus of recent research. Studies on its biodegradation pathways and toxicity profiles have provided insights into its safe handling and disposal. Regulatory agencies have emphasized the importance of conducting thorough risk assessments to ensure that industrial applications do not pose threats to ecosystems or human health.

In conclusion, CAS No. 941971-39-7, or 2-4-(ethylsulfanyl)phenyl-N-(4-methoxy-2-nitrophenyl)acetamide, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within the chemical and pharmaceutical industries.